Cyclopentyl(4-fluorophenyl)methanamine
Overview
Description
Cyclopentyl(4-fluorophenyl)methanamine is a chemical compound with the empirical formula C12H17ClFN . It is a solid substance and is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNC(C1CCCC1)C2=CC=C(F)C=C2.Cl
. The InChI key for this compound is MZNQZJMESMHSSY-UHFFFAOYSA-N
. Physical and Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 229.72 . The compound’s storage temperature is room temperature .Scientific Research Applications
Biased Agonists for Serotonin 5-HT1A Receptors
Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, including compounds structurally related to Cyclopentyl(4-fluorophenyl)methanamine, have been designed as "biased agonists" for serotonin 5-HT1A receptors. These compounds preferentially promote ERK1/2 phosphorylation over other pathways in signal transduction assays. The leading compound, NLX-204, displayed high selectivity and efficacy in preclinical models, suggesting potential as an antidepressant drug candidate (Sniecikowska et al., 2019).
Structural Analysis of Benzofuran Derivatives
Structural analyses have been conducted on benzofuran derivatives, including those with a cyclopentyl ring, to understand their conformation and intermolecular interactions. For instance, 5-Cyclopentyl-2-(4-fluorophenyl)-3-methylsulfinyl-1-benzofuran and its isopropylsulfonyl counterpart have been studied, revealing how their molecular structures influence crystal formation and potentially affect their biological activity (Seo et al., 2011; Choi et al., 2012).
Transfer Hydrogenation Reactions
This compound derivatives have been explored as ligands in the synthesis of ruthenium(II) complexes. These complexes have demonstrated high efficiency in catalyzing transfer hydrogenation reactions, a process crucial for the production of various chemical compounds, highlighting the utility of such derivatives in synthetic chemistry (Karabuğa et al., 2015).
Synthesis and Analysis of Fluoroketamine Derivatives
Research into the development of novel ketamine derivatives has led to the synthesis of fluoroketamine, a compound with potential advantages over ketamine in terms of dosage and recovery time in preclinical models. This research underscores the importance of this compound derivatives in the creation of new therapeutic agents (Moghimi et al., 2014).
Safety and Hazards
Cyclopentyl(4-fluorophenyl)methanamine is classified as a combustible solid . Its safety information includes hazard statements such as H302, H315, H319, and H335 . Precautionary measures include avoiding breathing vapors, mist, or gas, ensuring adequate ventilation, and removing all sources of ignition .
Properties
IUPAC Name |
cyclopentyl-(4-fluorophenyl)methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN/c13-11-7-5-10(6-8-11)12(14)9-3-1-2-4-9/h5-9,12H,1-4,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTNLGQWPYJTABN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(C2=CC=C(C=C2)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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